- Molecular Formula:
- C267H404N72O78S6
- Molecular Weight:
- 6063 g/mol
Description
Insulin glargine is an Insulin Analog. The chemical classification of insulin glargine is Insulin.
Insulin glargine is an Insulin Analog.
Insulin Glargine is a recombinant human insulin analog with long-acting, blood glucose-lowering activity. Insulin glargine, like regular types of human insulin, regulates glucose metabolism by binding to insulin receptors on muscle and fat cells, thereby facilitating the cellular uptake of glucose. This lowers blood glucose levels. At the same time, insulin glargine inhibits the liver's conversion of stored glycogen into glucose, which also contributes to lower blood glucose levels. Insulin glargine also inhibits lipolysis in adipose tissue, inhibits proteolysis, and enhances protein synthesis. (NCI05)
insulin glargine that has an amino acid sequence identical to that of Lantus
A recombinant LONG ACTING INSULIN and HYPOGLYCEMIC AGENT that is used to manage BLOOD GLUCOSE in patients with DIABETES MELLITUS.
See also: Insulin Detemir (related); Insulin Glargine; Lixisenatide (component of).">
Insulin glargine is a long-acting form of insulin used for the treatment of hyperglycemia caused by Type 1 and Type 2 Diabetes. Insulin is typically prescribed for the management of diabetes mellitus to mimic th...